4-Fluoro-4-(3-methylphenyl)piperidine hydrochloride
Overview
Description
“4-Fluoro-4-(3-methylphenyl)piperidine hydrochloride” is a chemical compound with the molecular formula C12H17ClFN . It is typically available in the form of a powder .
Molecular Structure Analysis
The molecular structure of “4-Fluoro-4-(3-methylphenyl)piperidine hydrochloride” can be represented by the InChI code:1S/C12H15F2N.ClH/c1-9-6-10 (8-11 (13)7-9)12 (14)2-4-15-5-3-12;/h6-8,15H,2-5H2,1H3;1H . This indicates that the molecule consists of a piperidine ring substituted with a fluorine atom and a 3-methylphenyl group. Physical And Chemical Properties Analysis
“4-Fluoro-4-(3-methylphenyl)piperidine hydrochloride” is a solid substance at room temperature . Its molecular weight is 229.72 g/mol.Scientific Research Applications
Anticancer Agent Exploration
Recent studies have indicated that piperidine derivatives exhibit anticancer properties. 4-Fluoro-4-(3-methylphenyl)piperidine hydrochloride could be investigated for its potential use as an anticancer agent. Its mechanism of action may involve the inhibition of cancer cell migration and induction of cell cycle arrest, which are crucial steps in cancer therapy .
Safety And Hazards
The compound is classified under GHS07 for safety . The hazard statements associated with it are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling .
properties
IUPAC Name |
4-fluoro-4-(3-methylphenyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FN.ClH/c1-10-3-2-4-11(9-10)12(13)5-7-14-8-6-12;/h2-4,9,14H,5-8H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZDVYPWBKRGTFH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2(CCNCC2)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-4-(3-methylphenyl)piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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